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Compound of Interest

6-bromo-N,N-dimethylpyridin-2-
Compound Name:
amine

Cat. No.: B173428

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and a generalized synthetic approach for 6-bromo-N,N-
dimethylpyridin-2-amine, a substituted pyridine derivative of interest to researchers and
professionals in the fields of medicinal chemistry and drug development.

Core Molecular Information

6-bromo-N,N-dimethylpyridin-2-amine is a halogenated aminopyridine. Its structure features
a pyridine ring substituted with a bromine atom at the 6-position and a dimethylamino group at
the 2-position. This arrangement of functional groups makes it a versatile building block in
organic synthesis, particularly for the development of novel pharmaceutical agents.

Molecular Structure and Weight

The fundamental characteristics of 6-bromo-N,N-dimethylpyridin-2-amine are summarized in
the table below. The molecular formula is C7HI9BrN2, and it has a molecular weight of
approximately 201.07 g/mol .[1][2] The IUPAC name for this compound is 6-bromo-N,N-
dimethyl-2-pyridinamine.[1]
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Property Value Reference

Molecular Formula C7H9BrN2

Molecular Weight 201.07 g/mol [1][2]

CAS Number 112575-13-0 [1]

IUPAC Name 6-bromo-N,N-dimethyl-2- 1]
pyridinamine

SMILES CN(C)C1=NC(Br)=CC=C1

Physical Form Liquid [1]

Purity 95% - 98% [1]

N 2-8 °C or Inert atmosphere,
Storage Conditions [1]
room temperature

1S/C7THIBIN2/c1-10(2)7-5-3-
InChl [1]
4-6(8)9-7/h3-5H,1-2H3

MIOQBSPUPLFYHC-
InChiKey [1]
UHFFFAOYSA-N

Molecular Structure Visualization

The following diagram illustrates the two-dimensional chemical structure of 6-bromo-N,N-
dimethylpyridin-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/14006062
https://www.chemshuttle.com/6-bromo-n-n-dimethylpyridin-2-amine.html
https://pubchemlite.lcsb.uni.lu/e/compound/14006062
https://pubchemlite.lcsb.uni.lu/e/compound/14006062
https://pubchemlite.lcsb.uni.lu/e/compound/14006062
https://pubchemlite.lcsb.uni.lu/e/compound/14006062
https://pubchemlite.lcsb.uni.lu/e/compound/14006062
https://pubchemlite.lcsb.uni.lu/e/compound/14006062
https://pubchemlite.lcsb.uni.lu/e/compound/14006062
https://www.benchchem.com/product/b173428?utm_src=pdf-body
https://www.benchchem.com/product/b173428?utm_src=pdf-body
https://www.benchchem.com/product/b173428?utm_src=pdf-body-img
https://www.benchchem.com/product/b173428?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. PubChemlLite - 6-bromo-n,n-dimethylpyridin-2-amine (C7H9BrN2)
[pubchemlite.lcsb.uni.lu]

e 2. chemshuttle.com [chemshuttle.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 6-bromo-N,N-
dimethylpyridin-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173428#6-bromo-n-n-dimethylpyridin-2-amine-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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